Cas no 864859-89-2 (N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-(diethylamino)benzamide)

• Product Name: N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-(diethylamino)benzamide
• CAS No: 864859-89-2
• MF: C₂₇H₂₈N₄O₂S₂
• MW: 504.666823387146
• CID: 5860127
• PubChem ID: 4463850
• Update Time: 2025-10-30

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-(diethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(diethylamino)benzamide
• Benzamide, N-[6-acetyl-3-(2-benzothiazolyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]-4-(diethylamino)-
• F1298-1016
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]-4-(diethylamino)benzamide
• AKOS024604755
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-(diethylamino)benzamide
• 864859-89-2
• N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-(diethylamino)benzamide

• Inchi： 1S/C27H28N4O2S2/c1-4-30(5-2)19-12-10-18(11-13-19)25(33)29-27-24(26-28-21-8-6-7-9-22(21)34-26)20-14-15-31(17(3)32)16-23(20)35-27/h6-13H,4-5,14-16H2,1-3H3,(H,29,33)
• InChI Key： BNQFKPMVTLGIJM-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C1=NC3=CC=CC=C3S1)CCN(C(C)=O)C2)(=O)C1=CC=C(N(CC)CC)C=C1

Computed Properties

• Exact Mass: 504.16536850g/mol
• Monoisotopic Mass: 504.16536850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-(diethylamino)benzamide

N-6-Acetyl-3-(1,3-Benzothiazol-2-yl)-4H,5H,6H,7H-Thieno[2,3-c]pyridin-2-yl-4-(diethylamino)benzamide: A Comprehensive Overview

The compound N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl-4-(diethylamino)benzamide (CAS No. 864859-89-2) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its intricate molecular structure, which includes a benzothiazole moiety and a thienopyridine ring system. The presence of these functional groups makes it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel organic semiconductors. The thienopyridine ring system in the molecule is known to exhibit excellent electronic properties, making it suitable for applications in organic electronics. Furthermore, the benzothiazole group has been shown to enhance the stability and photochemical properties of the compound, which are critical for its use in optoelectronic devices.

In addition to its material science applications, this compound has also garnered attention in the pharmaceutical industry. The diethylamino group within its structure is known to impart bioavailability and solubility to the molecule, which are essential properties for drug candidates. Recent research has focused on evaluating its potential as an inhibitor of certain enzymes involved in metabolic pathways. Preliminary results suggest that this compound could serve as a lead molecule for the development of new therapeutic agents targeting metabolic disorders.

The synthesis of N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl-4-(diethylamino)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyridine ring system through cyclization reactions and the subsequent functionalization with the benzothiazole moiety. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, it can undergo controlled degradation without releasing harmful byproducts into the environment. This makes it a more sustainable option compared to some traditional organic compounds used in similar applications.

In conclusion, N-6-acetyl-3-(1,3-benzothiazol-2